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Compound of Interest

Compound Name: alpha-Methyl-DL-tryptophan

Cat. No.: B555767 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of alpha-Methyl-DL-tryptophan, ensuring compliance with safety regulations and promoting a

secure laboratory environment. This substance is intended for laboratory research use only and

must be handled by trained professionals.[1]

Immediate Safety and Hazard Identification
alpha-Methyl-DL-tryptophan is a solid, off-white powder.[1] According to its Safety Data Sheet

(SDS), it is classified as a substance that causes serious eye irritation.[1] Therefore,

appropriate personal protective equipment (PPE), including eye and face protection, should be

worn when handling this chemical.[1]

Key Hazard Information:

GHS Classification: Eye Irritation, Category 2A[1]

Hazard Statement: H319 - Causes serious eye irritation[1]

Precautionary Measures:

P264: Wash hands and any exposed skin thoroughly after handling.[1]

P280: Wear protective gloves, clothing, eye protection, and face protection.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P337+P313: If eye irritation persists, get medical advice/attention.[1]

General Disposal Principles
All chemical waste, including alpha-Methyl-DL-tryptophan and materials contaminated with it,

is regulated by agencies such as the Environmental Protection Agency (EPA) through the

Resource Conservation and Recovery Act (RCRA).[2][3] As a general rule, laboratory chemical

waste must not be disposed of in the regular trash or down the sewer drain.[1][2] Disposal must

be managed through your institution's Environmental Health and Safety (EHS) program or an

equivalent department.[2][4]

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of alpha-Methyl-DL-
tryptophan.

Step 1: Waste Characterization

Treat alpha-Methyl-DL-tryptophan as a non-acutely hazardous chemical waste.

Any materials used to clean up spills of this chemical, such as absorbent pads or

contaminated gloves, must also be disposed of as hazardous waste.[4]

Step 2: Container Selection and Management

Select a Proper Container: Use a container that is compatible with the chemical. For solid

waste, a securely sealable plastic container is recommended.[2][5] The container must be in

good condition, free of leaks or rust.[6]

Keep Container Closed: The waste container must be kept tightly closed at all times, except

when you are adding waste.[3][7]

Step 3: Labeling the Waste Container
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Immediate Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first

amount of waste is added.[4]

Complete Information: The tag must be filled out completely and legibly. Do not use

abbreviations, chemical formulas, or ditto marks.[2] The required information is detailed in

the table below.

Step 4: Waste Accumulation and Storage

Designated Storage: Store the waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of generation.[5][7]

Segregation: Ensure that the container is stored separately from incompatible materials,

such as strong oxidizing agents.[7]

Quantity Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.

Once this limit is reached, the waste must be removed within three days.[5]

Step 5: Arranging for Disposal

Request Pickup: Once the container is full or the experiment is complete, submit a

hazardous waste collection request to your institution's EHS department.[2][4]

Documentation: Complete any required forms, providing a full list of the container's contents

and their respective quantities.[2]

Step 6: Handling Empty Containers

An empty container that once held alpha-Methyl-DL-tryptophan must be triple-rinsed with a

suitable solvent (e.g., water).[6]

The rinsate from this process is considered hazardous waste and must be collected and

disposed of accordingly.[6]

After triple-rinsing and defacing the original manufacturer's label, the empty container can

typically be disposed of as regular trash.[4]
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Data Presentation: Waste Management Summary
Requirement Specification Rationale & Citation

Waste Classification Hazardous Chemical Waste

Must not be disposed of with

household garbage or into the

sewage system.[1]

Container Type
Sealable, compatible

container. Plastic is preferred.

Prevents leaks and spills.

Plastic is durable and less

prone to breakage.[2][5]

Container Condition
Must be in good condition with

no leaks, rust, or damage.

Ensures safe containment of

hazardous materials.[6]

Labeling Requirement
Affix an EHS-provided

"Hazardous Waste" tag.

Complies with Hazard

Communication Standards and

federal regulations.[2][4]

Required Label Info

1. "Hazardous Waste"2. Full

Chemical Name: "alpha-

Methyl-DL-tryptophan"3.

Quantity/Concentration4. Date

of Generation5. Principal

Investigator Name & Contact6.

Laboratory Building & Room

Number

Provides essential information

for safe handling, transport,

and disposal.[2]

Storage Location

Designated Satellite

Accumulation Area (SAA) at or

near the point of generation.

Ensures waste is managed

safely in a controlled,

designated space.[5][7]

Storage Time Limit

Up to 12 months, provided

accumulation limits are not

exceeded.

Regulatory requirement to

prevent indefinite storage in

laboratory settings.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of alpha-Methyl-
DL-tryptophan.
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Caption: Workflow for the disposal of alpha-Methyl-DL-tryptophan.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b555767?utm_src=pdf-body-img
https://www.benchchem.com/product/b555767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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